Cas no 175278-05-4 (Methyl 3,5-dimethoxy-2-propionylbenzoate)

• Product Name: Methyl 3,5-dimethoxy-2-propionylbenzoate
• CAS No: 175278-05-4
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 111984
• PubChem ID: 6710788
• Update Time: 2025-04-18

Methyl 3,5-dimethoxy-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dimethoxy-2-propionylbenzoate
• Benzoic acid,3,5-dimethoxy-2-(1-oxopropyl)-, methyl ester
• methyl 3,5-dimethoxy-2-propanoylbenzoate
• Benzoic acid, 3,5-dimethoxy-2-(1-oxopropyl)-, methyl ester
• MixCom1_000059
• DTXSID90425122
• 175278-05-4
• BRD-K69627159-001-01-0
• METHYL3,5-DIMETHOXY-2-PROPIONYLBENZOATE
• Maybridge1_000037

• Inchi： 1S/C13H16O5/c1-5-10(14)12-9(13(15)18-4)6-8(16-2)7-11(12)17-3/h6-7H,5H2,1-4H3
• InChI Key： MOWOKJBINDKNSJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C(=O)OC)=C1C(CC)=O)OC

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones